Cas no 94143-89-2 (Pentanoic acid, 3-(phenylthio)-, methyl ester)
94143-89-2 structure
Product Name:Pentanoic acid, 3-(phenylthio)-, methyl ester
CAS No:94143-89-2
MF:C12H16O2S
MW:224.319242477417
CID:2817686
Update Time:2023-08-07
Pentanoic acid, 3-(phenylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 3-(phenylthio)-, methyl ester
- Methyl 3-(phenylsulfanyl)pentanoate
-
- Inchi: 1S/C12H16O2S/c1-3-10(9-12(13)14-2)15-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key: DULBONLLFRAZEL-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)C(CC(=O)OC)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 188
- XLogP3: 3.2
- Topological Polar Surface Area: 51.6
Pentanoic acid, 3-(phenylthio)-, methyl ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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